4-(2-Formylthiophen-4-yl)-2-nitrophenol, 95%

• IUPAC Name: 4-(4-hydroxy-3-nitrophenyl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C11H7NO4S/c13-5-9-3-8(6-17-9)7-1-2-11(14)10(4-7)12(15)16/h1-6,14H
• InChI Key: HOCZRHSGUSTEND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CSC(=C2)C=O)[N+](=O)[O-])O
• Molecular Formula: C11H7NO4S
• DSSTOX Substance ID: DTXSID60686248
• Molecular Weight: 249.24 g/mol
• CAS RN: 1261923-27-6

Description

4-(2-Formylthiophen-4-yl)-2-nitrophenol, 95% (4F2N) is an organic compound with a wide range of applications in the laboratory, including use as a reagent in chemical synthesis, as a catalyst in organic reactions, and as a probe for studying the structure and dynamics of proteins. 4F2N is a member of the class of nitrophenols, which are compounds containing a nitro group attached to a phenol group. 4F2N is a yellow-orange crystalline solid with a melting point of 78-80°C, and is soluble in polar organic solvents such as dimethylformamide, dimethylsulfoxide, and ethanol.

Scientific Research Applications

4-(2-Formylthiophen-4-yl)-2-nitrophenol, 95% has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in organic reactions, and as a probe for studying the structure and dynamics of proteins. In addition, 4-(2-Formylthiophen-4-yl)-2-nitrophenol, 95% has been used in the synthesis of other nitrophenols, as well as in the synthesis of novel heterocyclic compounds.

Mechanism of Action

4-(2-Formylthiophen-4-yl)-2-nitrophenol, 95% acts as an electron-withdrawing group, meaning that it withdraws electrons from the molecule to which it is attached. This electron-withdrawing effect is due to the nitro group, which is highly electronegative and thus withdraws electron density from the molecule. This electron-withdrawing effect can be used to control the reactivity of the molecule, allowing for the synthesis of more complex molecules.
Biochemical and Physiological Effects
4-(2-Formylthiophen-4-yl)-2-nitrophenol, 95% has been shown to have an inhibitory effect on enzymes and proteins. In particular, it has been shown to inhibit the activity of cytochrome P450 enzymes, which are responsible for the metabolism of drugs and other xenobiotics in the body. In addition, 4-(2-Formylthiophen-4-yl)-2-nitrophenol, 95% has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter involved in the transmission of nerve impulses.

Advantages and Limitations for Lab Experiments

4-(2-Formylthiophen-4-yl)-2-nitrophenol, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and can be stored for long periods of time without significant degradation. In addition, 4-(2-Formylthiophen-4-yl)-2-nitrophenol, 95% is stable in aqueous solution and can be used in a variety of organic reactions. However, 4-(2-Formylthiophen-4-yl)-2-nitrophenol, 95% is not soluble in non-polar solvents and has a low solubility in water, which may limit its use in some laboratory experiments.

Future Directions

Future research on 4-(2-Formylthiophen-4-yl)-2-nitrophenol, 95% could focus on its use as a catalyst in organic reactions, as well as its potential applications in drug design and development. Additionally, further research could be conducted to explore the effects of 4-(2-Formylthiophen-4-yl)-2-nitrophenol, 95% on other enzymes and proteins, as well as its potential uses in biotechnology. Additionally, further research could be conducted to investigate the effects of 4-(2-Formylthiophen-4-yl)-2-nitrophenol, 95% on the structure and dynamics of proteins, as well as its potential applications in drug delivery systems. Finally, further research could be conducted to explore the potential uses of 4-(2-Formylthiophen-4-yl)-2-nitrophenol, 95% in medical imaging and diagnostics.

Synthesis Methods

4-(2-Formylthiophen-4-yl)-2-nitrophenol, 95% can be synthesized from 4-formylthiophenol and nitric acid in an aqueous solution. The reaction involves the displacement of the hydroxyl group of the 4-formylthiophenol by the nitro group of the nitric acid, yielding a nitrophenol with a formylthiophenyl group attached. The reaction can be carried out in aqueous solution at room temperature, and is typically completed within several hours.